Cas no 85207-84-7 (1-(4,5-Dimethyl-1,3-thiazol-2-yl)guanidine hydrobromide)

• Product Name: 1-(4,5-Dimethyl-1,3-thiazol-2-yl)guanidine hydrobromide
• CAS No: 85207-84-7
• MF: C₆H₁₁BrN₄S
• MW: 251.147338151932
• MDL: MFCD18651774
• CID: 1068620
• PubChem ID: 19806703
• Update Time: 2025-08-03

1-(4,5-Dimethyl-1,3-thiazol-2-yl)guanidine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-Dimethyl-1,3-thiazol-2-yl)guanidine hydrobromide
• BF-0725
• SCHEMBL9638376
• N''-(4,5-Dimethyl-1,3-thiazol-2-yl)guanidine--hydrogen bromide (1/1)
• 85207-84-7
• FT-0682907
• 1-(4,5-Dimethylthiazol-2-yl)guanidinehydrobromide
• DTXSID70600137
• 1-(4,5-Dimethylthiazol-2-yl)guanidine hydrobromide
• N-(4,5-dimethyl-1,3-thiazol-2-yl)guanidine hydrobromide
• AKOS015833839
• 2-(4,5-dimethyl-1,3-thiazol-2-yl)guanidine;hydrobromide
• MFCD18651774
• 1-(4,5-Dimethyl-1,3-thiazol-2-yl)guanidinehydrobromide

• MDL： MFCD18651774
• Inchi： 1S/C6H10N4S.BrH/c1-3-4(2)11-6(9-3)10-5(7)8;/h1-2H3,(H4,7,8,9,10);1H
• InChI Key： XSRQKNXEUZMFOT-UHFFFAOYSA-N
• SMILES： Br.S1C(/N=C(\N)/N)=NC(C)=C1C

Computed Properties

• Exact Mass: 249.98878g/mol
• Monoisotopic Mass: 249.98878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Melting Point: NA

1-(4,5-Dimethyl-1,3-thiazol-2-yl)guanidine hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：(BD360751)

Additional information on 1-(4,5-Dimethyl-1,3-thiazol-2-yl)guanidine hydrobromide

1-(4,5-Dimethyl-1,3-thiazol-2-yl)guanidine Hydrobromide: A Comprehensive Overview

The compound with CAS No. 85207-84-7, commonly referred to as 1-(4,5-Dimethyl-1,3-thiazol-2-yl)guanidine hydrobromide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features and diverse applications across various scientific domains. In this article, we delve into the properties, synthesis, and recent advancements associated with this compound.

1-(4,5-Dimethyl-1,3-thiazol-2-yl)guanidine hydrobromide belongs to the class of guanidines, which are well-known for their ability to act as hydrogen bond donors and acceptors. The molecule consists of a guanidine moiety attached to a 1,3-thiazole ring substituted with two methyl groups at the 4 and 5 positions. This substitution pattern imparts unique electronic and steric properties to the compound, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of 1-(4,5-Dimethyl-1,3-thiazol-2-yl)guanidine hydrobromide in drug discovery and development. Researchers have explored its role as a bioisostere in medicinal chemistry, where it serves as a structural analog to other biologically active compounds. This property has led to its use in designing novel therapeutic agents with improved pharmacokinetic profiles and reduced toxicity.

The synthesis of 1-(4,5-Dimethyl-1,3-thiazol-2-yl)guanidine hydrobromide involves a multi-step process that typically begins with the preparation of the 1,3-thiazole ring. This is followed by functionalization at the 2-position with a guanidine group. The final step involves protonation of the guanidine nitrogen to form the hydrobromide salt. Several optimization strategies have been reported in recent literature to enhance the yield and purity of this compound during synthesis.

In terms of applications, 1-(4,5-Dimethyl-1,3-thiazol-2-yl)guanidine hydrobromide has been extensively studied for its role in catalysis. Its ability to act as a Lewis acid has made it a valuable component in asymmetric catalysis reactions. Recent research has demonstrated its effectiveness in promoting enantioselective aldol reactions and other related transformations.

Beyond its chemical applications, this compound has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where it can contribute to improved device performance.

The biological activity of 1-(4,5-Dimethyl-1,3-thiazol-2-yl)guanidine hydrobromide has been another area of intense investigation. Studies have shown that it exhibits moderate activity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate ion channels has led to exploratory research into its role in treating neurological disorders.

From an environmental perspective, understanding the fate and transport of 1-(4,5-Dimethyl-1,3-thiazol-2-yl)guanidine hydrobromide in natural systems is crucial for assessing its ecological impact. Recent studies have focused on determining its biodegradability and toxicity to aquatic organisms. These findings are essential for ensuring responsible use and disposal of this compound in industrial settings.

In conclusion, 1-(4,5-Dimethyl-1